Cas no 1252109-57-1 (N-(1-cyano-1,2-dimethylpropyl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide
• CAS No: 1252109-57-1
• MF: C₁₈H₃₁N₅O₃
• MW: 365.470443964005
• CID: 5841298
• PubChem ID: 47018309
• Update Time: 2025-05-25

N-(1-cyano-1,2-dimethylpropyl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684102
• N-(2-cyano-3-methylbutan-2-yl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide
• N-(1-cyano-1,2-dimethylpropyl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide
• 1252109-57-1
• AKOS033864054
• Z231704792

• Inchi： 1S/C18H31N5O3/c1-14(2)18(4,13-19)20-16(24)15(3)21-5-7-22(8-6-21)17(25)23-9-11-26-12-10-23/h14-15H,5-12H2,1-4H3,(H,20,24)
• InChI Key： ULWPJBKFYQMTCH-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(N1CCN(C(C)C(NC(C#N)(C)C(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 365.24268987g/mol
• Monoisotopic Mass: 365.24268987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.9Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide

N-(1-cyano-1,2-dimethylpropyl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide: A Comprehensive Overview

The compound with CAS No. 1252109-57-1, known as N-(1-cyano-1,2-dimethylpropyl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its research.

The molecular structure of N-(1-cyano-1,2-dimethylpropyl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide is characterized by a combination of functional groups that contribute to its versatility. The presence of a cyano group and a morpholine moiety within the molecule makes it a valuable candidate for exploring interactions in biological systems. Recent studies have highlighted its role in modulating enzyme activities, particularly in the context of therapeutic targets such as kinases and proteases.

One of the key areas of research surrounding this compound involves its synthesis. Traditional methods often involve multi-step reactions with rigorous purification steps to ensure high purity. However, recent advancements in catalytic processes have enabled more efficient syntheses, reducing production costs and improving scalability. These developments are crucial for its potential use in large-scale manufacturing of pharmaceuticals.

From a pharmacological perspective, N-(1-cyano-1,2-dimethylpropyl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide has shown promising results in preclinical studies. Its ability to penetrate cellular membranes effectively suggests potential applications in treating conditions where drug delivery is challenging. Moreover, its interaction with specific receptors has been studied extensively, providing insights into its mechanism of action.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular docking studies have revealed its binding affinities to various protein targets, which are critical for drug design. These findings underscore its potential as a lead compound for developing novel therapeutics.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-[4-(morpholine-4-carbonyl)piperazin-1-yl]propanamide (CAS No. 1252109-57-1) represents a significant advancement in organic chemistry with wide-ranging applications. Its unique structure, efficient synthesis methods, and promising pharmacological properties make it a subject of continued research interest. As scientific understanding evolves, this compound is poised to play an increasingly important role in the development of innovative treatments across various therapeutic areas.